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Section 1: Chemical Identification and
Physicochemical Properties
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Compound of Interest

Compound Name: 2-Cyclohexylcyclohexanol
CAS No.: 51175-62-3
Cat. No.: B7772106
Get Quote
. J

2-Cyclohexylcyclohexanol is a secondary alcohol characterized by two saturated six-
membered rings. Understanding its physical and chemical properties is foundational to its safe
handling. While extensive experimental data for this specific compound is limited, the available
information is summarized below.

Table 1: Physicochemical Properties of 2-Cyclohexylcyclohexanol
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Property Value Source
CAS Number 6531-86-8 [1][2]
Molecular Formula C12H220 [1][2]
Molecular Weight 182.31 g/mol [11[3]
Appearance Liquid (cis- and trans- mixture) [1]
Boiling Point 264 °C (507 °F) [1]
Relative Density 0.98 [1]
Flash Point No data available [1]
Autoignition Temp. No data available [1]

| Solubility | Insoluble in water. |[4] |

Note: The lack of available data for properties like flash point necessitates treating the
substance with the caution afforded to other high-boiling point secondary alcohols, which are
typically combustible.

Section 2: Hazard Identification and Toxicological
Profile

The primary Safety Data Sheet available for 2-Cyclohexylcyclohexanol indicates that the
substance is not classifiable under current OSHA and WHMIS regulations.[1] However, the
absence of a formal hazard classification does not imply an absence of risk. A comprehensive
toxicological profile for this specific molecule has not been established.[1]

Official GHS Classification

According to the supplier TCI AMERICA, 2-Cyclohexylcyclohexanol does not meet the
criteria for hazard classification.[1]

e GHS Pictograms: None[1]

¢ Signal Word: None[1]
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e Hazard Statements: None[1]

Prudent Analysis: Potential Hazards Based on Chemical
Analogs

Given the limited toxicological data, it is scientifically prudent to consider the hazards
associated with structurally similar compounds, such as Cyclohexanol (CAS: 108-93-0). This
approach ensures that handling procedures are conservative and protective. Cyclohexanol is
classified with multiple hazards, providing a basis for recommended precautions.[5][6]

Table 2: Hazard Profile of Analog Compound: Cyclohexanol

Hazard Class GHS Classification Hazard Statement Source

H302+H312+H332:

o Harmful if
Acute Toxicity (Oral, .
_ Category 4 swallowed, in [61[7]
Dermal, Inhalation) ) ]
contact with skin

or if inhaled.
Skin H315: Causes skin
: o Category 2 N [6]
Corrosion/Irritation irritation.
Serious Eye H319: Causes serious
o Category 2A o [6]
Damage/Irritation eye irritation.

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) S [6]
respiratory irritation.
Exposure)

) H412: Harmful to
Aquatic Hazard (Long- o ]
Category 3 aquatic life with long
term) )
lasting effects.

| Flammability | Combustible Liquid | H227: Combustible liquid. |[5] |

Causality: The hydroxyl (-OH) group and the lipophilic cyclohexyl rings are common to both
molecules. These functional groups are responsible for the potential to cause skin and eye
irritation through defatting and direct cell interaction. Systemic toxicity upon absorption is a
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known hazard for many alcohols.[8][9] Therefore, assuming 2-Cyclohexylcyclohexanol may
present similar, albeit unclassified, hazards is a cornerstone of responsible chemical handling.

NFPA 704 Rating (Anticipated)

No official NFPA 704 diamond has been published for 2-Cyclohexylcyclohexanol. Based on
data for the analogous compound 2-Methylcyclohexanol, a rating can be anticipated to guide
emergency response.[4]

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.[4]

Flammability (Red): 2 - Must be moderately heated or exposed to high ambient temperatures
before ignition can occur.[4]

Instability (Yellow): O - Normally stable, even under fire conditions.[4]

Special (White): None.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and appropriate PPE are critical to minimize exposure. The selection of
PPE should be based on a risk assessment of the specific laboratory procedure.

Engineering Controls

o Ventilation: All handling of 2-Cyclohexylcyclohexanol should be performed in a well-
ventilated area.[1] A certified laboratory chemical fume hood is required when heating the
substance, creating aerosols, or handling large quantities.[10]

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the work area.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory for all work with 2-Cyclohexylcyclohexanol:
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e Eye and Face Protection: Chemical safety goggles meeting ANSI/ISEA Z87.1 D3 standards
are required. A face shield should be worn in addition to goggles if there is a splash hazard.

» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or butyl) must be worn.
[10] Gloves should be inspected before each use and replaced immediately if signs of

degradation appear.

» Skin and Body Protection: A fully-buttoned laboratory coat must be worn to protect against

skin contact.[10]

Start: Prepare to handle
2-Cyclohexylcyclohexanol

What is the scale and nature
of the procedure?

Low Risk

Small scale (<100 mL)
Ambient temperature
No aerosolization

Large scale (>100 mL) OR
Heating, agitation, or potential
for aerosolization

Standard PPE Required: Enhanced Controls Required:
- Safety Goggles - Work in Chemical Fume Hood
- Nitrile/Butyl Gloves - Standard PPE
- Lab Coat - Consider Face Shield

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Cyclohexylcyclohexanol.

Section 4: Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is essential to prevent accidents and
maintain chemical integrity.

Handling Protocol

» Review SDS: Before beginning work, review the Safety Data Sheet for 2-
Cyclohexylcyclohexanol.[1]

o Area Preparation: Ensure the work area is clean and uncluttered. Confirm that safety
equipment, including spill kits, is accessible.

e Don PPE: Put on all required PPE as determined by the workflow in Section 3.2.

o Chemical Transfer: Dispense the chemical carefully, avoiding splashing or aerosol
generation.

» Post-Handling: After use, securely close the container. Wash hands and any potentially
exposed skin thoroughly with soap and water.[1]

e Avoid Incompatibles: Keep the chemical away from strong oxidizing agents, as alcohols can
react exothermically with them, posing a fire risk.[1][4]

Storage Protocol

» Container: Store in a tightly closed, properly labeled container.[1]

e Location: Keep in a cool, dry, and dark place.[1] A dedicated, ventilated cabinet is
recommended.

o Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[1]
[10]

« Ignition Sources: Although not classified as flammable, as a combustible organic liquid, it
should be stored away from heat, sparks, and open flames.[10][11]

Section 5: Emergency Procedures

A clear, rehearsed emergency plan is crucial for responding effectively to accidents.
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First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[1]

Skin Contact: Remove contaminated clothing. Rinse the affected skin cautiously with plenty
of water. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. If eye irritation persists, get
medical advice/attention.[1][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][8]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide
(CO2). A water spray can be used to cool containers, but a direct water jet may spread the
fire.[8]

Hazards: Combustion produces carbon oxides (CO, COz2).[8] Vapors may be heavier than air
and travel to an ignition source.

Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).

Spill Response Protocol

For spills involving 2-Cyclohexylcyclohexanol, follow a structured response to ensure safety

and minimize environmental impact.
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'

Glert personnel in the immediate areaj

Isolate the spill.

'

Don appropriate PPE:

- Goggles/Face Shield

- Double Nitrile Gloves
- Lab Coat

Assess Spill Size

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand).

i

Carefully collect absorbed material
using non-sparking tools.

Place in a labeled, sealed
container for hazardous waste.

'

EDecontaminate the spill areza

Evacuate the area.
Contact EHS / Emergency Response.

with soap and water.

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Section 6: Waste Disposal

Chemical waste must be handled in a manner that ensures safety and regulatory compliance.

Waste Collection: Collect all waste containing 2-Cyclohexylcyclohexanol, including
contaminated absorbents, in a dedicated and clearly labeled hazardous waste container.[10]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name.

Storage: Store the waste container in a designated satellite accumulation area, ensuring it is
sealed and segregated from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste contractor. Do not dispose of 2-
Cyclohexylcyclohexanol down the drain.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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